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Compound of Interest

Compound Name: Antibacterial agent 210

Cat. No.: B586007 Get Quote

An in-depth analysis of the chemical structure, properties, and pharmacological profile of the

compound identified as 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic

acid, also known as ARM210 or S48168. This guide clarifies its primary mechanism of action

as a Ryanodine Receptor stabilizer, distinct from a conventional antibacterial agent.

Introduction
Initial inquiries for "Antibacterial agent 210" led to the identification of a specific chemical

entity, 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid. However, a

comprehensive review of the scientific literature reveals that this compound, commercially and

academically known by various designations including ARM210, S48168, and Surlorian, is not

primarily characterized as an antibacterial agent. Instead, its principal therapeutic potential lies

in its function as a stabilizer of the Ryanodine Receptor (RyR), a critical intracellular calcium

release channel. This technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and the established pharmacological profile of ARM210.

Chemical Identity and Structure
The definitive chemical identity of ARM210 is established through its systematic IUPAC name

and various chemical identifiers.

IUPAC Name: 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid[1]

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b586007?utm_src=pdf-interest
https://www.benchchem.com/product/b586007?utm_src=pdf-body
https://www.medkoo.com/products/41500
https://drugmap.idrblab.net/data/drug/details/DMQUFNY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 1467605-57-7[1][3]

Molecular Formula: C₁₈H₁₉NO₃S[1]

Synonyms: ARM210, S48168, Surlorian, Rycal dmd[1][4]

Chemical Structure:
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Starting Materials
(e.g., substituted aminothiophenol and a suitable carbonyl compound)

Cyclocondensation

Benzothiazepine core synthesis

N-Alkylation

Introduction of the methylbenzoic acid moiety

Purification and Characterization

ARM210
(4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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